3-(Pyrrolidin-3-yl)benzonitrile 2,2,2-trifluoroacetate

• Molecular Formula: C13H13F3N2O2
• Molecular Weight: 286.25 g/mol
• IUPAC Name: 3-pyrrolidin-3-ylbenzonitrile;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C11H12N2.C2HF3O2/c12-7-9-2-1-3-10(6-9)11-4-5-13-8-11;3-2(4,5)1(6)7/h1-3,6,11,13H,4-5,8H2;(H,6,7)
• InChI Key: CCMNEOUJVAKPQE-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC1C2=CC=CC(=C2)C#N.C(=O)(C(F)(F)F)O

Description

3-(Pyrrolidin-3-yl)benzonitrile 2,2,2-trifluoroacetate: is a chemical compound with the molecular formula C13H13F3N2O2 and a molecular weight of 286.25 g/mol . This compound is characterized by the presence of a pyrrolidine ring attached to a benzonitrile moiety, with a trifluoroacetate group. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-(Pyrrolidin-3-yl)benzonitrile 2,2,2-trifluoroacetate typically involves the reaction of pyrrolidine derivatives with benzonitrile under specific conditions. One common method includes the use of N-substituted piperidines, which undergo a series of reactions including ring contraction and deformylative functionalization .

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as amination, cyclization, and oxidation of pyrrolidine derivatives .

Chemical Reactions Analysis

Types of Reactions: 3-(Pyrrolidin-3-yl)benzonitrile 2,2,2-trifluoroacetate undergoes various chemical reactions, including:

Oxidation: Conversion of pyrrolidine derivatives to pyrrolidin-2-ones.

Reduction: Reduction of nitrile groups to amines.

Substitution: Electrophilic substitution reactions on the aromatic ring.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride or hydrogen gas with a palladium catalyst.

Substitution: Electrophilic reagents such as halogens or nitro groups under acidic conditions.

Major Products:

Oxidation: Formation of pyrrolidin-2-ones.

Reduction: Formation of primary amines.

Substitution: Formation of halogenated or nitrated aromatic compounds.

Scientific Research Applications

Chemistry: 3-(Pyrrolidin-3-yl)benzonitrile 2,2,2-trifluoroacetate is used as a building block in organic synthesis, particularly in the synthesis of heterocyclic compounds and pharmaceuticals .

Biology: In biological research, this compound is used to study the effects of pyrrolidine derivatives on various biological pathways and targets .

Industry: In the industrial sector, it is used in the synthesis of fine chemicals, dyes, and pigments .

Mechanism of Action

The mechanism of action of 3-(Pyrrolidin-3-yl)benzonitrile 2,2,2-trifluoroacetate involves its interaction with specific molecular targets and pathways. The pyrrolidine ring allows for efficient exploration of the pharmacophore space due to its sp3-hybridization and non-planarity . This compound can bind to enantioselective proteins, influencing their biological activity and leading to various pharmacological effects .

Comparison with Similar Compounds

Pyrrolidine-2-one: A common structural motif in natural products and synthetic compounds with potent biological activities.

Pyrrolidine-2,5-diones: Used in the synthesis of bioactive molecules.

Prolinol: A derivative of pyrrolidine used in medicinal chemistry.

Uniqueness: 3-(Pyrrolidin-3-yl)benzonitrile 2,2,2-trifluoroacetate is unique due to its trifluoroacetate group, which imparts distinct chemical properties and reactivity compared to other pyrrolidine derivatives. This makes it a valuable compound in various scientific research applications .